Cas no 2580239-49-0 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid
• CAS No: 2580239-49-0
• MF: C₂₃H₁₈FNO₅
• MW: 407.391129970551
• CID: 5661396
• PubChem ID: 165889069
• Update Time: 2025-06-08

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580239-49-0
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluoro-2-methoxybenzoic acid
• EN300-27729822
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid

• Inchi： 1S/C23H18FNO5/c1-29-21-11-19(24)20(10-17(21)22(26)27)25-23(28)30-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key： JMZGWWBXAJTBFG-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC

Computed Properties

• Exact Mass: 407.11690084g/mol
• Monoisotopic Mass: 407.11690084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid

Introduction to 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic Acid (CAS No. 2580239-49-0)

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid, identified by its CAS number 2580239-49-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorenylmethoxycarbonyl (Fmoc) group and fluoro substituents, which contribute to its distinct chemical and biological properties.

The Fmoc (fluorenylmethoxycarbonyl) group is a crucial protective group commonly used in peptide synthesis, where it protects the amino group of amino acids during solid-phase peptide manufacturing. However, in the context of 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid, the presence of this group suggests potential applications beyond peptide chemistry, possibly as an intermediate in the synthesis of more complex molecules or as a precursor for biologically active compounds.

The molecular structure of this compound also incorporates fluoro and methoxy substituents. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity in drug molecules, adds a layer of complexity and functionality that can be exploited for therapeutic purposes. Similarly, the methoxy group influences electronic properties and hydrophobicity, making it a valuable structural element in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structurally diverse compounds in drug discovery. The combination of the Fmoc moiety, fluoro substitution, and methoxy functionalization makes 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid a promising candidate for further investigation in various therapeutic areas.

In particular, studies have shown that benzoic acid derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid may contribute to its potential as a lead compound or intermediate in the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, typically requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective fluorination techniques, are often employed to construct the desired molecular framework efficiently.

From a pharmacological perspective, the presence of both electron-withdrawing and electron-donating groups enhances the compound's ability to interact with biological targets. The fluorenylmethoxycarbonyl group not only serves as a synthetic handle but may also influence pharmacokinetic properties when incorporated into larger molecules. This makes 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid an intriguing subject for further biochemical investigation.

Research in medicinal chemistry increasingly emphasizes the role of structural diversity in identifying new drug candidates. The unique combination of features in 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid aligns well with this trend, offering opportunities for exploration across multiple therapeutic domains. For instance, its potential as an intermediate in synthesizing bioactive molecules has been explored in academic laboratories focusing on developing novel treatments for neurological disorders and metabolic diseases.

The compound's chemical properties also make it suitable for use as a reference standard or building block in high-throughput screening (HTS) campaigns. HTS is a critical tool in modern drug discovery pipelines, enabling researchers to rapidly assess large libraries of compounds for biological activity. The availability of well-characterized intermediates like 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-fluoro-2-methoxybenzoic acid can significantly accelerate this process by providing reliable starting points for further optimization.

In conclusion,5-( ({( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - f l u o r o - 2 - m e t h o x y b e n z o i c a c i d ( C A S N o . 2 5 8 0 2 3 9 - 4 9 - 0 ) represents a structurally interesting compound with potential applications in pharmaceutical research and development. Its unique combination of functional groups positions it as a valuable asset for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological targets and synthetic strategies,5-( ({( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) - 4 - f l u o r o - 2 - m e t h o x y b e n z o i c a c i d is poised to play an important role in advancing therapeutic innovation.